Cas no 132844-81-6 (4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 132844-81-6
• MF: C₁₄H₁₂N₄S
• MW: 268.336880683899
• MDL: MFCD02854391
• CID: 1231344
• PubChem ID: 758290
• Update Time: 2025-09-24

4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-methylphenyl)-5-(3-pyridinyl)-
• SMR000072972
• MLS000089221
• HMS2457L09
• 4-(2-methylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• SDCCGMLS-0064430.P001
• G33598
• AKOS000115809
• EN300-03115
• EU-0098571
• 4-(2-methylphenyl)-5-(3-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• STK544009
• CCG-34556
• CS-0219118
• Z56277042
• 4-(2-methylphenyl)-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• STL453408
• 4-(2-METHYLPHENYL)-3-(PYRIDIN-3-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• 132844-81-6
• 4-(2-methylphenyl)-5-(pyridin-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-(2-METHYLPHENYL)-5-(PYRIDIN-3-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
• AKOS001571746
• CHEMBL1566418
• 5-Pyridin-3-yl-4-o-tolyl-4H-[1,2,4]triazole-3-thiol

• MDL： MFCD02854391
• Inchi： 1S/C14H12N4S/c1-10-5-2-3-7-12(10)18-13(16-17-14(18)19)11-6-4-8-15-9-11/h2-9H,1H3,(H,17,19)
• InChI Key： ZAGJQFIRJFZVPB-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CC=2)N1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 268.07846
• Monoisotopic Mass: 268.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 40.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles